Cas no 851944-48-4 (N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-48-4
• MF: C₁₄H₁₀N₄O₄S
• MW: 330.318601131439
• CID: 6291610
• PubChem ID: 4178902
• Update Time: 2025-10-28

N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 851944-48-4
• N-(2-methyl-4-nitrophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2-methyl-4-nitrophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS024589910
• N-(2-methyl-4-nitrophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0636-0151

• Inchi： 1S/C14H10N4O4S/c1-8-6-9(18(21)22)2-3-11(8)16-12(19)10-7-15-14-17(13(10)20)4-5-23-14/h2-7H,1H3,(H,16,19)
• InChI Key： FMKPEDPUKZBXPQ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C(C(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)C2=O

Computed Properties

• Exact Mass: 330.04227599g/mol
• Monoisotopic Mass: 330.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Professional Introduction to N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide (CAS No. 851944-48-4)

N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide, identified by its CAS number 851944-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[3,2-apyrimidine] scaffold, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a nitro group and a carboxamide moiety in its molecular framework suggests a high degree of chemical reactivity and functional versatility, making it a promising candidate for further investigation in drug discovery and development.

The< strong>N-(2-methyl-4-nitrophenyl) substituent in the compound's name is particularly noteworthy, as it introduces a hydrophobic aromatic ring system that can influence both the solubility and binding affinity of the molecule. The nitro group, in particular, is a well-known pharmacophore that can modulate electronic properties and interact with biological targets in various ways. This structural feature has been extensively studied in the context of developing novel therapeutic agents, including those targeting inflammatory diseases, infectious disorders, and even certain types of cancer.

In recent years, there has been a surge in research focused on thiazolo[3,2-apyrimidine] derivatives due to their demonstrated efficacy in inhibiting key enzymes and receptors involved in disease pathways. For instance, studies have shown that compounds within this class can exhibit potent activity against enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases, which are crucial in cellular proliferation and signal transduction. The< strong>5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide moiety is particularly interesting because it introduces a carbonyl group at the 5-position of the thiazole ring, which can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets.

The carboxamide functional group at the 6-position of the molecule further enhances its potential as a pharmacological entity. Carboxamides are known to exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Additionally, they can form stable hydrogen bonds with polar residues in protein binding sites, thereby increasing binding affinity. This makes N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide a compelling candidate for further exploration in rational drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying key interactions between N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide and target proteins. For example, studies using molecular dynamics simulations have revealed that the nitro group can engage in electrostatic interactions with negatively charged residues in enzyme active sites, while the carboxamide moiety can form hydrogen bonds with backbone amides or side chains of amino acids.

The< strong>N-(2-methyl-4-nitrophenyl) part of the molecule also contributes to its overall physicochemical properties. The methyl group provides steric bulk, which can influence how the compound fits into binding pockets, while the nitro group introduces both electron-withdrawing effects and potential redox activity. These features make it possible for this compound to modulate various biological pathways by interacting with multiple targets simultaneously.

In clinical settings, derivatives of thiazolo[3,2-apyrimidine] have shown promise as inhibitors of enzymes involved in cancer metabolism. For instance, some studies have demonstrated that these compounds can suppress the activity of enzymes like thioredoxin reductase (TrxR), which is overexpressed in many cancer cell lines. The< strong>5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide core structure is particularly relevant here because it shares similarities with known antineoplastic agents that target TrxR.

The synthesis of N-(2-methyl-4-nitrophenyl)-5-oxo-5H-1,3thiazolo[3,2-apyrimidine]-6-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as nitration and carboxylation. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis for both preclinical studies and potential clinical trials.

Evaluation of the pharmacological profile of N-(2-methyl-4-nitrophenyl)-5-oxo-5H-thiazolo[3',2':1',6']pyrimidin]-6-carboxamide, including its potency against various biological targets and its ability to modulate disease-related pathways, remains an active area of research. Preclinical studies are essential for determining its safety profile and therapeutic potential before it can be considered for human testing. These studies often involve bothin vitro assays using cell lines overexpressing relevant targets as well asin vivo models to assess efficacy and toxicity.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like N-(2-methyl-pyridinyl)-4-nitrobenzamidine. HTS allows researchers to rapidly test thousands of compounds against multiple targets simultaneously; this approach has been instrumental in identifying lead candidates for further development based on their binding affinity alone rather than their overall pharmacological profile alone.

In conclusion,N-(^{CAS No:})851944484 exhibits significant promise as an investigational drug due to its unique structural features; these include hydrophobic aromatic rings systems functionalized bynitro groupsandcarboxamides; these elements contribute toward creating moleculeswith versatilebiological activities; future research should focus on elucidating their mechanistic rolesand exploring their therapeutic applications through rigorous preclinical evaluations; only time will tell whether this promising compound will advance into clinical practice but given current trends toward personalized medicineandtargeted therapies,N-(^{CAS No:})851944484 warrants continued attentionfrombothacademicandindustrialscientists alike;.